Cas no 597565-52-1 (5-(4-Carboxyphenyl)nicotinic acid)

• Product Name: 5-(4-Carboxyphenyl)nicotinic acid
• CAS No: 597565-52-1
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD18317340
• CID: 1024951
• PubChem ID: 53223190
• Update Time: 2025-04-20

5-(4-Carboxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Carboxyphenyl)nicotinic acid
• 5-(4-carboxyphenyl)pyridine-3-carboxylic acid
• DTXSID60687452
• MFCD18317340
• A869125
• AKOS015999264
• CS-0209494
• XYA56552
• BS-29182
• 597565-52-1
• YSZC3291
• 3-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)-
• 5-(4-Carboxyphenyl)nicotinicacid

• MDL： MFCD18317340
• Inchi： 1S/C13H9NO4/c15-12(16)9-3-1-8(2-4-9)10-5-11(13(17)18)7-14-6-10/h1-7H,(H,15,16)(H,17,18)
• InChI Key： DGUGZZHMSXYXGM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.14500